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Compound of Interest

Compound Name: Vitamin U chloride

Cat. No.: B13406642 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the purity, quality control, and experimental use

of Vitamin U chloride (S-Methylmethionine Sulfonium Chloride, MMSC).

Frequently Asked Questions (FAQs)
Q1: What is Vitamin U chloride and what are its common applications in research?

A1: Vitamin U chloride, chemically known as S-Methylmethionine Sulfonium Chloride

(MMSC), is a derivative of the amino acid methionine.[1][2] While not a true vitamin, it is often

referred to as "Vitamin U" due to its historical association with potential benefits for

gastrointestinal health.[1][2] In research, it is primarily investigated for its anti-ulcer, anti-

inflammatory, antioxidant, and cytoprotective properties.[2][3][4] It is also used in studies

related to wound healing and liver protection.[4][5]

Q2: What are the typical purity specifications for research-grade Vitamin U chloride?

A2: High-quality, research-grade Vitamin U chloride should be a white crystalline powder with

a purity of 98% or higher. Key quality control specifications from various suppliers are

summarized in the table below.

Q3: How should I store Vitamin U chloride to ensure its stability?
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A3: Vitamin U chloride is known to be unstable when exposed to light and air.[1] It is also

hygroscopic, meaning it readily absorbs moisture from the atmosphere. Therefore, it is crucial

to store it in a tightly sealed container, protected from light, in a cool and dry place. For long-

term storage, temperatures of -20°C are recommended for the powder form.[6] Stock solutions

should be prepared fresh; if storage is necessary, they should be kept at -20°C for no longer

than one month.[6]

Q4: What are the common degradation products of Vitamin U chloride?

A4: The primary degradation of Vitamin U chloride can lead to the formation of dimethyl

sulfide (which has a characteristic unpleasant odor) and homoserine. Under oxidative

conditions, methionine sulfoxide can also be a degradation product. Thermal degradation

follows first-order kinetics and is influenced by pH and temperature.[7]
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Storage

Solution Preparation

Experimental Use

Store at -20°C
Protect from light and moisture

Weigh quickly in a low-humidity environment

Equilibrate to room temp
before opening

Dissolve in desired solvent
(e.g., water, buffer)

Sterile filter (0.22 µm) for cell culture

Use immediately for best results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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